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Compound of Interest

Compound Name: Triamterene-d5

Cat. No.: B15585596

Get Quote

An in-depth examination of the physical, chemical, and biological properties of the deuterated

potassium-sparing diuretic, Triamterene-d5.

Introduction
Triamterene-d5 is the deuterated analog of Triamterene, a well-established potassium-sparing

diuretic. Its primary application in research and pharmaceutical development is as an internal

standard for the quantitative analysis of Triamterene in biological matrices using mass

spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS). The incorporation of five deuterium atoms

on the phenyl ring provides a distinct mass shift, enabling precise and accurate quantification

of the parent drug without interfering with its chemical properties. This technical guide provides

a comprehensive overview of the physical and chemical properties of Triamterene-d5, detailed

experimental protocols for its synthesis and use in analytical methods, and a visualization of its

biological mechanism of action.

Physical and Chemical Properties
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Triamterene-d5 is a yellow to dark yellow solid. Its key physical and chemical properties are

summarized in the table below.

Property Value

IUPAC Name
6-(2,3,4,5,6-pentadeuteriophenyl)pteridine-

2,4,7-triamine

Synonyms
6-(Phenyl-d5)-2,4,7-pteridinetriamine, 2,4,7-

Triamino-6-(phenyl-d5)pteridine

CAS Number 1189922-23-3

Molecular Formula C₁₂H₆D₅N₇

Molecular Weight 258.29 g/mol

Appearance Yellow to Dark Yellow Solid

Melting Point >300°C (decomposes)[1]

Solubility Slightly soluble in DMSO and Methanol[2]

Purity Typically >98%

Isotopic Enrichment ≥99% deuterated forms (d1-d5)[2]

Experimental Protocols
Synthesis of Triamterene-d5
The synthesis of Triamterene-d5 follows the established synthetic route for Triamterene, with

the key modification of using a deuterated starting material. The primary precursor is

phenylacetonitrile-d5.

Reaction Scheme:

The synthesis is a two-step process:

Formation of 5-nitroso-2,4,6-triaminopyrimidine: This intermediate is synthesized by the

nitrosation of 2,4,6-triaminopyrimidine.
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Condensation and Cyclization: 5-nitroso-2,4,6-triaminopyrimidine is then condensed with

phenylacetonitrile-d5 in the presence of a base to yield Triamterene-d5.[2][3]

Step 1: Intermediate Synthesis

Step 2: Condensation & Cyclization

2,4,6-Triaminopyrimidine Nitrosation
Nitrous Acid

5-nitroso-2,4,6-triaminopyrimidine

Phenylacetonitrile-d5

CondensationBase (e.g., Sodium Methoxide) Triamterene-d5

5-nitroso-2,4,6-triaminopyrimidine

Click to download full resolution via product page

Synthesis workflow for Triamterene-d5.

Detailed Protocol (adapted from Triamterene synthesis):

Reaction Setup: In a reaction vessel, combine 5-nitroso-2,4,6-triaminopyrimidine and

phenylacetonitrile-d5 in a suitable aprotic polar solvent such as N,N-dimethylacetamide

(DMAC).

Base Addition: Add a base, such as sodium methoxide or sodium hydroxide, to the mixture

under agitation.

Reaction Conditions: Heat the reaction mixture to a temperature between 90-120°C for

several hours.

Work-up and Isolation: After the reaction is complete, cool the mixture and isolate the crude

Triamterene-d5 product by filtration.
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Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as DMAC, to yield the final high-purity Triamterene-d5.

Quantification of Triamterene using Triamterene-d5 by
LC-MS/MS
Triamterene-d5 is an ideal internal standard for the quantification of Triamterene in biological

samples due to its similar chemical and physical properties and distinct mass.

Sample Preparation (Plasma):

Aliquoting: Transfer a known volume of plasma sample into a clean tube.

Internal Standard Spiking: Add a known amount of Triamterene-d5 solution to the plasma

sample.

Protein Precipitation: Add a protein precipitating agent, such as acetonitrile or methanol, to

the sample.

Vortexing and Centrifugation: Vortex the sample to ensure thorough mixing and then

centrifuge to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of

nitrogen and reconstitute the residue in the mobile phase.
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Plasma Sample

Spike with Triamterene-d5

Protein Precipitation
(e.g., Acetonitrile)

Vortex & Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis
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Workflow for sample preparation and analysis.

Chromatographic and Mass Spectrometric Conditions:
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Chromatographic Column: A C18 reverse-phase column is typically used for separation.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or formic acid in

water) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass

spectrometer in multiple reaction monitoring (MRM) mode. The precursor to product ion

transitions for both Triamterene and Triamterene-d5 are monitored for quantification.

Biological Activity and Signaling Pathway
The pharmacological activity of Triamterene, and by extension, the biological context for the

use of Triamterene-d5 as an internal standard, is its action as a potassium-sparing diuretic.

This effect is achieved through the direct blockage of the epithelial sodium channel (ENaC) in

the late distal convoluted tubule and collecting duct of the nephron.

Mechanism of Action:

ENaC is a crucial channel for sodium reabsorption in the kidneys. The influx of sodium through

ENaC creates a negative luminal potential, which drives the secretion of potassium into the

tubular fluid. Triamterene directly binds to and inhibits ENaC, thereby reducing sodium

reabsorption. This inhibition diminishes the driving force for potassium secretion, leading to a

potassium-sparing diuretic effect.
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Mechanism of Triamterene action on ENaC.

Conclusion
Triamterene-d5 is an indispensable tool for researchers and drug development professionals

involved in the study of Triamterene. Its well-defined physical and chemical properties, coupled

with its role as a stable isotope-labeled internal standard, ensure the accuracy and reliability of

bioanalytical methods. A thorough understanding of its synthesis, analytical application, and the

biological pathway of its non-deuterated counterpart is crucial for its effective utilization in

advancing pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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